![molecular formula C9H15NO4 B8535412 Butanoic acid, 2-[(1-methylethoxy)imino]-3-oxo-, ethyl ester, (Z)- CAS No. 64486-02-8](/img/structure/B8535412.png)
Butanoic acid, 2-[(1-methylethoxy)imino]-3-oxo-, ethyl ester, (Z)-
Cat. No. B8535412
M. Wt: 201.22 g/mol
InChI Key: JQZYTHDHNWNPHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04376203
Procedure details
52 g of potassium carbonate were added to a mixture of 397.8 g of ethyl 2-acetyl-2-hydroxyiminoacetate in 200 ml of pure acetone cooled on an ice bath and then 25 ml of 2-iodopropane were added thereto over 25 minutes. The mixture was stirred for 2 hours and 800 ml of water and 500 ml of methylene chloride were added thereto. The mixture was stirred and decanted and the aqueous phase was extracted with methylene chloride. The mixture was dried and vacuum filtered and the filtrate was evaporated to obtain 41.5 g of ethyl 2-acetyl-2-(1-methylethoxyimino)-acetate.
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[C:7]([C:10](=[N:16][OH:17])[C:11]([O:13][CH2:14][CH3:15])=[O:12])(=[O:9])[CH3:8].I[CH:19]([CH3:21])[CH3:20].O>CC(C)=O.C(Cl)Cl>[C:7]([C:10](=[N:16][O:17][CH:19]([CH3:21])[CH3:20])[C:11]([O:13][CH2:14][CH3:15])=[O:12])(=[O:9])[CH3:8] |f:0.1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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52 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
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397.8 g
|
|
Type
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reactant
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Smiles
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C(C)(=O)C(C(=O)OCC)=NO
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|
Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
|
|
Smiles
|
CC(=O)C
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Step Two
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Name
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|
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Quantity
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25 mL
|
|
Type
|
reactant
|
|
Smiles
|
IC(C)C
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Step Three
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Name
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|
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Quantity
|
800 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
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|
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Quantity
|
500 mL
|
|
Type
|
solvent
|
|
Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled on an ice bath
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STIRRING
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Type
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STIRRING
|
|
Details
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The mixture was stirred
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
decanted
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous phase was extracted with methylene chloride
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The mixture was dried
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FILTRATION
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Type
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FILTRATION
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|
Details
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vacuum filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the filtrate was evaporated
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Outcomes
Product
Details
Reaction Time |
25 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C(C(=O)OCC)=NOC(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
